5-(4-Chloro-1-propylpyrazol-3-yl)-1,3,4-thiadiazol-2-amine

• IUPAC Name: 5-(4-chloro-1-propylpyrazol-3-yl)-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C8H10ClN5S/c1-2-3-14-4-5(9)6(13-14)7-11-12-8(10)15-7/h4H,2-3H2,1H3,(H2,10,12)
• InChI Key: SIYCVXDFWNYZLW-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C(C(=N1)C2=NN=C(S2)N)Cl
• Molecular Formula: C8H10ClN5S
• Molecular Weight: 243.72 g/mol

Description

5-(4-Chloro-1-propylpyrazol-3-yl)-1,3,4-thiadiazol-2-amine, also known as CPPD, is a potent compound used in scientific research. It is a heterocyclic compound that contains a pyrazole ring, a thiadiazole ring, and a chloroalkyl group. CPPD has been found to have various biochemical and physiological effects, making it a valuable tool for studying different biological pathways.

Mechanism of Action

The mechanism of action of 5-(4-Chloro-1-propylpyrazol-3-yl)-1,3,4-thiadiazol-2-amine is not well understood, but it is believed to act by inhibiting the activity of specific enzymes and receptors in the body. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. It has also been shown to inhibit the activity of certain ion channels and receptors in the body.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects, including anti-inflammatory, antitumor, and antimicrobial activities. It has been shown to inhibit the production of pro-inflammatory cytokines and to reduce the levels of reactive oxygen species in the body. This compound has also been found to induce apoptosis in cancer cells and to inhibit the growth of various microorganisms.

Advantages and Limitations for Lab Experiments

5-(4-Chloro-1-propylpyrazol-3-yl)-1,3,4-thiadiazol-2-amine has several advantages for use in laboratory experiments. It is a potent compound with a high purity level, making it a valuable tool for studying different biological pathways. This compound is also relatively stable and can be stored for extended periods without significant degradation. However, this compound has some limitations, including its high cost and limited availability, which may limit its use in some research studies.

Future Directions

There are several future directions for research involving 5-(4-Chloro-1-propylpyrazol-3-yl)-1,3,4-thiadiazol-2-amine. One area of interest is the development of new compounds based on this compound that have improved efficacy and fewer side effects. Another area of research is the investigation of the mechanisms of action of this compound and its potential use in the treatment of various diseases. Additionally, the development of new synthesis methods for this compound may lead to improved access to this valuable research tool.
Conclusion
In conclusion, this compound is a potent compound that has been widely used in scientific research. It has been found to have various biochemical and physiological effects, making it a valuable tool for studying different biological pathways. This compound has several advantages for use in laboratory experiments, although it also has some limitations. There are several future directions for research involving this compound, including the development of new compounds and synthesis methods and the investigation of its potential use in the treatment of various diseases.

Synthesis Methods

5-(4-Chloro-1-propylpyrazol-3-yl)-1,3,4-thiadiazol-2-amine can be synthesized through a multistep process involving the reaction of 4-chloro-1-propylpyrazole-3-carboxylic acid with thiosemicarbazide, followed by the addition of phosphorous oxychloride and ammonia. This method yields this compound with a high purity level and is widely used in research laboratories.

Scientific Research Applications

5-(4-Chloro-1-propylpyrazol-3-yl)-1,3,4-thiadiazol-2-amine has been extensively used in scientific research as a tool for studying different biological pathways. It has been found to have a broad range of applications, including anti-inflammatory, antitumor, and antimicrobial activities. This compound has been used to study the effects of different drugs on biological pathways and to investigate the mechanisms of action of various compounds.